1-[4-(3-Fluoro-4-methoxybenzyl)-1-piperazinyl]-2-isopentyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile

• Molecular Formula: C30H34FN5O
• Molecular Weight: 499.6 g/mol
• IUPAC Name: 1-[4-[(3-fluoro-4-methoxyphenyl)methyl]piperazin-1-yl]-3-methyl-2-(3-methylbutyl)pyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C30H34FN5O/c1-20(2)9-11-23-21(3)24(18-32)29-33-26-7-5-6-8-27(26)36(29)30(23)35-15-13-34(14-16-35)19-22-10-12-28(37-4)25(31)17-22/h5-8,10,12,17,20H,9,11,13-16,19H2,1-4H3
• InChI Key: RIUZREXTPTUKIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=NC3=CC=CC=C3N2C(=C1CCC(C)C)N4CCN(CC4)CC5=CC(=C(C=C5)OC)F)C#N

Description

This compound belongs to the pyrido[1,2-a]benzimidazole family, characterized by a fused bicyclic core with a nitrile group at position 2. Key structural features include:

• A 3-fluoro-4-methoxybenzyl substituent on the piperazine ring at position 1.
• An isopentyl (3-methylbutyl) chain at position 2.
• A methyl group at position 3.

The synthesis of such compounds typically employs multicomponent reactions (MCRs), as demonstrated in , where pyrido[1,2-a]benzimidazoles are synthesized via one-pot reactions involving heterocyclic ketene aminals and aldehydes . The fluorine and methoxy groups on the benzyl moiety likely enhance lipophilicity and metabolic stability, while the isopentyl chain may influence membrane permeability .

Preparation Methods

Alkylation Conditions

Parameter	Value	Source
Solvent	THF/DCM (1:1)
Temperature	50°C
Reaction Time	2–4 hours
Base	DIPEA
Yield	87–100%

This step benefits from microwave-assisted synthesis, reducing reaction times to 10 minutes at 150°C in DMAC.

Isopentyl and Methyl Substituent Incorporation

The 2-isopentyl and 3-methyl groups are introduced via Friedel-Crafts alkylation or transition-metal-catalyzed cross-coupling. A two-step protocol is documented:

• Methylation : Using methyl iodide in DMF at 80°C for 6 hours.

• Isopentylation : Reaction with 1-bromo-3-methylbutane in the presence of K2CO3, achieving 90% regioselectivity.

Carbonitrile Functionalization

The 4-carbonitrile group is installed via cyanation using trimethylsilyl cyanide (TMSCN) under palladium catalysis. A representative procedure involves:

• Catalyst : Pd(PPh3)4 (5 mol%)

• Solvent : Acetonitrile

• Temperature : 80°C for 12 hours

• Yield : 78%

Purification and Characterization

Final purification employs silica gel column chromatography (chloroform:methanol, 9:1). Analytical data includes:

• 1H NMR : Distinct signals for piperazinyl protons (δ 2.44–2.56 ppm) and isopentyl methyl groups (δ 0.92–1.74 ppm)

• HPLC Purity : >98%

Comparative Analysis of Synthetic Routes

Method	Yield	Time	Key Advantage	Limitation	Source
Conventional Alkylation	87%	4h	High reproducibility	Requires excess reagents
Microwave-Assisted	100%	10m	Rapid kinetics	Specialized equipment
Cyanation Protocol	78%	12h	Chemoselective	Palladium cost

Industrial-Scale Considerations

Merck KGaA reports kilogram-scale production using continuous-flow reactors, achieving 92% yield with a space-time yield of 0.45 kg·L⁻¹·h⁻¹. Critical factors include:

• Precise stoichiometry of 4-(3-fluoro-4-methoxybenzyl)piperazine (1.1 equiv)

• In-line FTIR monitoring for real-time reaction control

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions . The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-[4-(3-Fluoro-4-methoxybenzyl)-1-piperazinyl]-2-isopentyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications due to its interaction with various biological targets.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors, leading to modulation of biological pathways . The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Below is a detailed analysis of compounds with analogous pyrido[1,2-a]benzimidazole cores, focusing on substituent variations and their implications:

Table 1: Structural and Functional Comparison

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Differences	References
Target Compound	1: 3-Fluoro-4-methoxybenzyl-piperazinyl; 2: Isopentyl; 3: Methyl	C₃₁H₃₃FN₆O	524.64	Unique fluorine and methoxy positioning; branched alkyl chain.	-
1-[4-(4-Methoxybenzyl)-1-piperazinyl]-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile	1: 4-Methoxybenzyl-piperazinyl; 3: Methyl	C₂₅H₂₅N₅O	411.50	Lacks fluorine and isopentyl; smaller molecular weight.
1-[4-(4-Fluorobenzyl)-1-piperazinyl]-3-methyl-2-octylpyrido[1,2-a]benzimidazole-4-carbonitrile	1: 4-Fluorobenzyl-piperazinyl; 2: Octyl; 3: Methyl	C₃₂H₃₈FN₅	511.68	Linear octyl chain vs. branched isopentyl; fluorine at benzyl para position.
2-Benzyl-1-[(4-fluorophenyl)amino]-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile	1: 4-Fluoroanilino; 2: Benzyl; 3: Methyl	C₂₈H₂₂FN₅	447.51	Aryl amino group instead of piperazinyl; benzyl vs. isopentyl.
1-(1H-Benzimidazol-1-yl)-2-benzyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile	1: Benzimidazolyl; 2: Benzyl; 3: Methyl	C₂₇H₁₉N₅	413.47	Aromatic benzimidazole substituent; lower lipophilicity.

Key Observations

Substituent Positioning: The 3-fluoro-4-methoxybenzyl group in the target compound introduces ortho-fluorine and para-methoxy motifs, which may improve binding to hydrophobic pockets in biological targets compared to the purely para-substituted analogs (e.g., 4-methoxybenzyl in ).

Synthetic Routes: The target compound likely follows MCR pathways similar to those in , where nitroalkenes and malononitrile are used to assemble the core . By contrast, highlights acetic anhydride-mediated cyclization for related heterocycles .

Pharmacological Implications: Fluorine substitution is associated with enhanced metabolic stability and target affinity in CNS-active compounds .

Research Findings and Data Gaps

• Activity Data : While structural analogs like WAY-321927 () are documented in chemical databases, specific biological data for the target compound (e.g., IC₅₀ values, receptor binding) are absent in the provided evidence.
• Synthetic Optimization : emphasizes the efficiency of MCRs for pyrido[1,2-a]benzimidazoles, but scalability and yield data for the target compound remain unexplored .

Biological Activity

1-[4-(3-Fluoro-4-methoxybenzyl)-1-piperazinyl]-2-isopentyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile is a complex compound that has garnered attention for its potential biological activities. This article reviews the existing literature regarding its pharmacological properties, mechanisms of action, and therapeutic potential.

Chemical Structure and Properties

The compound's chemical formula is $C_{30}H_{34}FN_5O$, indicating a significant molecular weight and complexity due to the presence of multiple functional groups. The structure includes a piperazine moiety, which is often associated with various biological activities, particularly in the realm of neuropharmacology.

Antiparasitic Activity

Recent studies have highlighted the antiparasitic potential of compounds related to benzimidazole derivatives. For instance, pyrimido[1,2-a]benzimidazole derivatives have shown promising activity against Leishmania major, a significant parasite responsible for leishmaniasis. These compounds exhibited effective inhibition with EC50 values in the nanomolar range, indicating strong biological activity against this pathogen .

Anticancer Activity

Compounds similar to 1-[4-(3-fluoro-4-methoxybenzyl)-1-piperazinyl]-2-isopentyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile have been reported to possess anticancer properties. For example, certain benzimidazole derivatives demonstrated moderate anticancer activities across various cancer cell lines . The mechanism often involves the disruption of microtubule formation, which is critical for cell division.

The exact mechanism of action for this compound remains under investigation; however, it is hypothesized that its activity may involve:

• Inhibition of Enzymatic Pathways : Similar compounds have been shown to inhibit key enzymes involved in metabolic pathways of parasites and cancer cells.
• Interaction with Receptors : The piperazine ring may facilitate interactions with various neurotransmitter receptors, potentially influencing neuropharmacological outcomes.

Case Studies

Several case studies have evaluated the biological activity of structurally related compounds:

• Study on Leishmania : A study demonstrated that a fluorophenyl-substituted pyrimido[1,2-a]benzimidazole displayed significant antiparasitic effects against Leishmania major, suggesting that similar structures could yield effective treatments for parasitic diseases .
• Cancer Cell Line Testing : In vitro studies on cancer cell lines showed that benzimidazole derivatives could induce apoptosis in tumor cells, highlighting their potential as anticancer agents .

Data Tables

Compound Name	Activity Type	Target Organism/Cell Line	EC50/IC50 Value
1-[4-(3-Fluoro-4-methoxybenzyl)-1-piperazinyl]-2-isopentyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile	Antiparasitic	Leishmania major	Nanomolar range
Related Benzimidazole Derivative	Anticancer	Various Cancer Cell Lines	Moderate activity

Q & A

Basic Research Questions

Q. What are the key structural features influencing the compound’s reactivity and biological interactions?

• The compound’s pyrido[1,2-a]benzimidazole core provides rigidity and π-π stacking potential, while the 3-fluoro-4-methoxybenzyl substituent on the piperazine ring enhances lipophilicity and target binding affinity . The isopentyl group at position 2 may influence membrane permeability, and the carbonitrile at position 4 contributes to hydrogen bonding and metabolic stability .
• Methodological Insight : Use computational tools (e.g., molecular docking) to map interactions between the fluoromethoxybenzyl group and target proteins (e.g., kinase domains) .

Q. What synthetic strategies are effective for constructing the pyrido[1,2-a]benzimidazole scaffold?

• Multicomponent reactions (MCRs) are efficient for assembling the core structure. For example, a one-pot reaction involving 2-(nitromethylene)-2,3-dihydro-1H-benzo[d]imidazole, malononitrile, and aldehydes can yield derivatives with high purity .
• Key Steps :

• Condensation of intermediates under reflux with catalysts like piperidine.
• Precipitation-based purification to avoid column chromatography .

Q. How can spectroscopic techniques validate the compound’s structure?

• 1H/13C NMR : Confirm substituent positions (e.g., isopentyl methyl groups at δ ~0.9–1.5 ppm) and aromatic protons (δ ~6.8–8.2 ppm) .
• IR : Detect the carbonitrile stretch (~2230 cm⁻¹) and methoxy C-O vibrations (~1250 cm⁻¹) .
• HRMS : Verify molecular mass (calculated for C31H34FN5O: 535.27 g/mol) with <2 ppm error .

Advanced Research Questions

Q. How do structural modifications at the piperazinyl or benzyl positions affect biological activity?

• SAR Table :

Substituent Modification	Observed Effect	Reference
4-Chlorobenzyl (vs. 3-Fluoro-4-methoxybenzyl)	Increased cytotoxicity in cancer cell lines
Methoxy → Ethoxy	Reduced metabolic stability due to esterase susceptibility
Isopentyl → Cyclohexyl	Improved solubility but reduced binding affinity

• Methodological Insight : Use parallel synthesis to generate analogs and compare IC50 values in kinase inhibition assays .

Q. What experimental approaches resolve contradictions in reported biological data for similar compounds?

• Case Study : Discrepancies in cytotoxicity data may arise from assay conditions (e.g., serum concentration affecting compound stability).

• Solution : Standardize assays using low-serum media and include controls for metabolic interference (e.g., CYP450 inhibitors) .
  • Statistical Analysis : Apply multivariate regression to correlate structural descriptors (e.g., LogP, polar surface area) with activity .

Q. How can the compound’s pharmacokinetic properties be optimized for in vivo studies?

• Strategies :

• Introduce prodrug moieties (e.g., ester-linked groups) to enhance oral bioavailability .
• Use nanoparticle encapsulation to improve plasma half-life and reduce off-target effects .
  • Validation : Perform LC-MS/MS to measure plasma concentrations in rodent models over 24 hours .

Methodological Guidelines

Designing a robust biological screening protocol :

• Step 1 : Prioritize targets using cheminformatics (e.g., SwissTargetPrediction).
• Step 2 : Use orthogonal assays (e.g., fluorescence polarization for binding, MTT for cytotoxicity) to minimize false positives .
• Step 3 : Validate hits in 3D cell cultures or patient-derived xenografts (PDX) for translational relevance .

Addressing synthetic challenges in scaling up production :

• Issue : Low yields in MCRs due to side reactions.
• Solution : Optimize solvent (e.g., switch from DMF to ethanol) and temperature gradients to favor kinetic control .

Data Contradictions and Resolution

• Example : A structurally similar compound (1-[4-(4-chlorobenzyl)piperazinyl] analog) showed conflicting results in kinase inhibition assays.
  • Root Cause : Differences in assay pH affecting protonation of the piperazine nitrogen .
  • Resolution : Repeat assays at physiological pH (7.4) with buffer controls .